molecular formula C17H27NO5 B5137071 N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalate

N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalate

Cat. No. B5137071
M. Wt: 325.4 g/mol
InChI Key: QGZJQZCWJGTVPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalate, also known as DMPEA-Oxalate, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a derivative of phentermine, a well-known appetite suppressant, and exhibits similar properties to its parent compound. In

Mechanism of Action

N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalatee acts by increasing the release of dopamine and norepinephrine from presynaptic neurons. It does this by binding to the vesicular monoamine transporter 2 (VMAT2), which is responsible for packaging these neurotransmitters into vesicles for release. By binding to VMAT2, N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalatee prevents the reuptake of these neurotransmitters, leading to increased extracellular levels.
Biochemical and Physiological Effects
The increased release of dopamine and norepinephrine induced by N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalatee has a number of biochemical and physiological effects. These include increased locomotor activity, decreased appetite, and increased heart rate and blood pressure. In addition, N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalatee has been shown to have neuroprotective effects, possibly due to its ability to increase the release of dopamine.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalatee has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-characterized mechanism of action. In addition, it has been extensively studied and has a large body of literature supporting its use. However, there are also some limitations to its use. For example, it is not very selective for dopamine and norepinephrine release, and can also affect serotonin release. This can make it difficult to interpret the results of experiments that use N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalatee as a tool.

Future Directions

There are several potential future directions for research on N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalatee. One area of interest is its potential use as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. Its ability to increase dopamine release and its neuroprotective effects make it an attractive candidate for further study in this area. Another area of interest is its potential use in the treatment of addiction. Its ability to increase dopamine release could make it useful in reducing drug cravings and withdrawal symptoms. Finally, further research is needed to fully understand the mechanism of action of N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalatee and its effects on the central nervous system. This could lead to the development of more selective and potent compounds for use in scientific research.

Synthesis Methods

The synthesis of N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalatee involves the condensation of 2,3,6-trimethylphenol with diethylamine, followed by the addition of ethyl chloroacetate. The resulting product is then treated with oxalic acid to form the oxalate salt of DMPEA. The process is relatively simple and can be carried out in a laboratory setting with standard equipment.

Scientific Research Applications

N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine oxalatee has been used extensively in scientific research as a tool for studying the central nervous system. It has been shown to act as a potent monoamine releaser, particularly of dopamine and norepinephrine, and has been used to investigate the role of these neurotransmitters in various physiological and pathological conditions.

properties

IUPAC Name

N,N-diethyl-2-(2,3,6-trimethylphenoxy)ethanamine;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H25NO.C2H2O4/c1-6-16(7-2)10-11-17-15-13(4)9-8-12(3)14(15)5;3-1(4)2(5)6/h8-9H,6-7,10-11H2,1-5H3;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QGZJQZCWJGTVPY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)CCOC1=C(C=CC(=C1C)C)C.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H27NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.